Cas no 2229196-10-3 (1-(4-methylnaphthalen-1-yl)methylcyclopropan-1-ol)

• Product Name: 1-(4-methylnaphthalen-1-yl)methylcyclopropan-1-ol
• CAS No: 2229196-10-3
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• CID: 6577363
• PubChem ID: 165615244
• Update Time: 2025-06-25

1-(4-methylnaphthalen-1-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylnaphthalen-1-yl)methylcyclopropan-1-ol
• EN300-1807269
• 2229196-10-3
• 1-[(4-methylnaphthalen-1-yl)methyl]cyclopropan-1-ol

• Inchi： 1S/C15H16O/c1-11-6-7-12(10-15(16)8-9-15)14-5-3-2-4-13(11)14/h2-7,16H,8-10H2,1H3
• InChI Key： AJBYKIAAYNFOAT-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=C(C)C3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 212.120115130g/mol
• Monoisotopic Mass: 212.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-methylnaphthalen-1-yl)methylcyclopropan-1-ol

Introduction to 1-(4-methylnaphthalen-1-yl)methylcyclopropan-1-ol (CAS No: 2229196-10-3)

1-(4-methylnaphthalen-1-yl)methylcyclopropan-1-ol, identified by the chemical identifier CAS No: 2229196-10-3, is a compound of significant interest in the field of pharmaceutical chemistry and molecular biology. This molecule, featuring a 4-methylnaphthalen-1-yl moiety linked to a cyclopropan-1-ol backbone, exhibits unique structural and functional properties that make it a valuable candidate for further research and development. The combination of a naphthalene ring system and a cyclopropane functional group provides a scaffold that is both rigid and versatile, enabling diverse interactions with biological targets.

The naphthalen-1-yl substituent, specifically the 4-methyl derivative, introduces a degree of lipophilicity and electronic tunability to the molecule. This feature is particularly advantageous in drug design, as it can influence solubility, membrane permeability, and binding affinity. The presence of the methylcyclopropan-1-ol group adds another layer of complexity, with the cyclopropane ring known for its ability to induce conformational constraints and enhance binding interactions through steric and electronic effects. Together, these structural elements suggest potential applications in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of such compounds with greater precision. Studies indicate that the 4-methylnaphthalen-1-yl moiety can interact with aromatic pockets in protein targets, while the cyclopropan-1-ol group may engage in hydrogen bonding or form hydrophobic interactions. These interactions are critical for achieving high-affinity binding and modulating biological activity. For instance, computational studies have shown that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them promising candidates for anti-inflammatory therapies.

In vitro experiments have further validated these hypotheses. Researchers have synthesized various analogs of 1-(4-methylnaphthalen-1-yl)methylcyclopropan-1-ol and evaluated their biological activity. Preliminary results suggest that certain derivatives exhibit significant inhibitory effects on key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. These findings align well with the structural predictions and highlight the potential of this compound class as lead candidates for drug development.

The synthesis of 1-(4-methylnaphthalen-1-yl)methylcyclopropan-1-ol presents an interesting challenge due to the need to introduce both the naphthalene and cyclopropane moieties in a regioselective manner. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent innovations in organic synthesis, such as transition-metal-catalyzed reactions and organocatalysis, have provided more efficient pathways for constructing complex molecular frameworks. These advances have not only simplified the synthesis but also opened up new possibilities for modifying the structure of this compound to enhance its pharmacological properties.

One particularly promising approach is the use of ring-closing metathesis (RCM) to construct the cyclopropane moiety from readily available precursors. This method offers excellent regiocontrol and stereoselectivity, allowing researchers to tailor the substitution pattern on the cyclopropane ring. Additionally, palladium-catalyzed cross-coupling reactions have been employed to introduce the 4-methylnaphthalen-1-yl group efficiently. By combining these techniques, synthetic chemists can access a library of derivatives with diverse structural features for further biological evaluation.

The pharmacological potential of 1-(4-methylnaphthalen-1-yl)methylcyclopropan-1-ol extends beyond anti-inflammatory applications. Its unique structural features also make it an attractive scaffold for developing drugs targeting other diseases, such as cancer and neurodegenerative disorders. For example, studies have suggested that compounds with similar scaffolds may interact with kinases and other signaling molecules involved in cell proliferation and differentiation. Further research is needed to fully explore these possibilities, but the preliminary data are encouraging.

As computational methods continue to improve, virtual screening techniques are becoming increasingly valuable for identifying promising drug candidates. By leveraging large databases of chemical structures and biological targets, researchers can predict the binding affinities and potential activities of compounds like 1-(4-methylnaphthalen-1-yl)methylcyclopropan-1-ol before conducting expensive wet-lab experiments. This approach not only accelerates the drug discovery process but also reduces costs by prioritizing only those compounds most likely to succeed.

The future direction of research on this compound will likely focus on optimizing its pharmacokinetic properties and exploring its mechanism of action in greater detail. For instance, understanding how different substituents on the naphthalene ring influence binding affinity can provide insights into structure-function relationships that are critical for drug design. Additionally, investigating how the cyclopropane group contributes to biological activity may reveal new therapeutic strategies.

In conclusion,1-(4-methylnaphthalen-1-ylmethylcyclopropan - 1 - ol) (CAS No: 2229196 - 10 - 3) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry，computational modeling，and biological evaluation，this compound is poised to play an important role in future drug discovery efforts。